N-(3-chloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide

• IUPAC Name: N-(3-chloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H9ClN2O5S/c13-11-6-8(4-5-12(11)16)14-21(19,20)10-3-1-2-9(7-10)15(17)18/h1-7,14,16H
• InChI Key: JASNKLDWZAYCSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)Cl)[N+](=O)[O-]
• Molecular Formula: C12H9ClN2O5S
• Molecular Weight: 328.73 g/mol

Description

N-(3-chloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide, commonly referred to as NBD-Cl, is a fluorescent probe molecule widely used in scientific research. Its unique chemical properties make it a valuable tool for studying various biological processes, including protein-protein interactions, enzyme kinetics, and membrane dynamics. In

Scientific Research Applications

Preparation and Derivation in Organic Synthesis

Research shows that derivatives of nitrobenzenesulfonamides, including N-(3-chloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide, are significant in organic synthesis. For instance, the preparation of secondary amines from primary amines using 2-Nitrobenzenesulfonamides has been explored, highlighting their role in the synthesis of various organic compounds (Kurosawa, Kan, & Fukuyama, 2003).

Antitumor Properties and Gene Expression Studies

Certain sulfonamide-focused libraries, which include nitrobenzenesulfonamides, have been evaluated for antitumor properties. For example, specific compounds have been selected for their potent cell cycle inhibitory effects, leading to advancements in cancer treatment research (Owa et al., 2002).

Versatility in Amine Protection and Deprotection

Nitrobenzenesulfonamides demonstrate exceptional versatility in the preparation and protection of secondary amines. They undergo alkylation to give N-alkylated sulfonamides, which can be deprotected easily, thus making them valuable in chemical synthesis (Fukuyama, Jow, & Cheung, 1995).

Role in Carbonic Anhydrase Inhibition

Studies have shown that certain nitrobenzenesulfonamides, through specific reactions, can inhibit human carbonic anhydrases, making them relevant in therapeutic contexts, particularly in treating conditions related to enzyme dysfunction (Sapegin et al., 2018).

Analytical Applications as Redox Titration Agents

N-(3-chloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide and its derivatives have been studied for their potential as redox titrants in analytical chemistry, highlighting their versatility beyond synthesis and therapeutic applications (Gowda et al., 1982).

Synthesis of Hybrid Molecules for Diuretic and Antihypertensive Agents

There is also research into synthesizing hybrid molecules that involve nitrobenzenesulfonamides for potential use as diuretic and antihypertensive agents, demonstrating the compound's applicability in medicinal chemistry (Rahman et al., 2014).